13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Molecular Formula: C22H37ClO
• Molecular Weight: 353.0 g/mol
• InChI: InChI=1S/C22H37ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10H,2,5,8,11-21H2,1H3/b4-3-,7-6-,10-9-
• InChIKey: JMXCLISCJWASAD-PDBXOOCHSA-N

13(Z),16(Z),19(Z)-Docosatrienoyl Chloride Overview

13(Z),16(Z),19(Z)-Docosatrienoyl chloride (CAS 960593-68-4) is the pre-activated acyl chloride derivative of docosatrienoic acid (DTA, C22:3 n-3), a rare omega-3 very-long-chain polyunsaturated fatty acid (VLCPUFA) possessing three cis-configured double bonds at positions 13, 16, and 19 [1]. With molecular formula C₂₂H₃₇ClO and molecular weight 352.98 g/mol, this compound exists as a liquid or low-melting solid at room temperature . Unlike the corresponding free acid, the acyl chloride functionality (−COCl) provides a highly reactive electrophilic center for direct, one-step conjugation to nucleophiles including amines, alcohols, and thiols without requiring in situ coupling reagents, positioning this compound as a critical intermediate for synthesizing labeled probes, lipid-protein conjugates, and analytical standards .

Pre-activated acyl chloride for direct one-step conjugation to amines, alcohols, or thiols

Defined (13Z,16Z,19Z) stereochemistry of rare omega-3 VLCPUFA for enzyme pocket studies

Ambient shipping stability and high-purity specification support procurement without cold-chain

• [1] Lipid Maps Structure Database. LMFA01030408. 13Z,16Z,19Z-docosatrienoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01030408. View Source

Why Substitution by In-Class Analogs Fails

Simply substituting this compound with a more common omega-3 acyl chloride (e.g., docosahexaenoyl chloride from DHA, C22:6) or with the free acid form (docosatrienoic acid) introduces demonstrable experimental confounds. The specific (13Z,16Z,19Z) double-bond geometry dictates a three-dimensional molecular architecture with a length of 19–21 Å and width exceeding 7 Å, which is critical for binding to the hydrophobic pocket of DNA polymerases and topoisomerases — C22:2 (one less double bond) is the strongest inhibitor, while C22:3 ranks second, and C22:5/C22:6 are substantially weaker [1]. Replacing the acyl chloride with the free acid eliminates the pre-activated conjugation handle, requiring additional coupling reagents, extending synthesis steps, and introducing variable yields due to competing hydrolysis . The methyl ester form is completely inactive at DNA-modifying enzymes, demonstrating that the carboxyl terminus is pharmacophoric [1]. These structural and functional specificities mean that substitution by any other C22 fatty acid derivative produces non-equivalent biological and chemical outcomes.

Target

13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Substitute attempt

DHA acyl chloride (C22:6)

Why mismatch

Different unsaturation pattern shifts enzyme inhibition potency; C22:3 reported stronger than C22:6

Target

13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Substitute attempt

Free docosatrienoic acid

Why mismatch

Lacks pre-activated handle; requires coupling reagents, adding synthetic steps and variability

Target

13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Substitute attempt

Methyl docosatrienoate

Why mismatch

Methyl ester shows no activity at DNA-modifying enzymes; carboxyl terminus is pharmacophoric

• [1] Yonezawa Y, Hada T, Uryu K, Iijima H, Yoshida H, Mizushina Y. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006 Oct;18(4):583-8. PMID: 16964408. View Source

Quantitative Procurement Evidence

DNA Polymerase and Topoisomerase Inhibition Potency

In a systematic screen of cis-type C22-fatty acids tested against mammalian DNA polymerases and human DNA topoisomerases I and II, cis-13,16,19-docosatrienoic acid (C22:3, the free acid parent of the target acyl chloride) was identified as the second most potent inhibitor among all C22-fatty acids assayed, outperforming both DPA (C22:5) and DHA (C22:6) [1]. The rank order of inhibitory potency was C22:2 > C22:3 > C22:5 > C22:6, establishing that the specific degree and position of unsaturation in docosatrienoic acid is near-optimal for occupying the enzyme active-site pocket [1].

Enzyme inhibition rank

Head-to-head

Rank 2 among C22 fatty acids: C22:2 > C22:3 > C22:5 > C22:6

Reported rank supports enzyme inhibition study fit; carboxyl-dependent activity

Methyl ester inactive; 19–21 Å length fits active-site pocket

Evidence Dimension	Inhibitory potency rank order against mammalian DNA polymerases and human DNA topoisomerases I/II
Target Compound Data	Rank 2 (second strongest inhibitor); cis-13,16,19-docosatrienoic acid (C22:3)
Comparator Or Baseline	Rank 1: cis-13,16-docosadienoic acid (C22:2) — strongest; Rank 3: DPA (C22:5); Rank 4: DHA (C22:6) — weakest among C22 PUFAs tested
Quantified Difference	C22:3 > C22:5 and C22:3 > C22:6 in inhibitory potency; methyl ester of C22:3 showed no activity (carboxyl group required)
Conditions	In vitro enzyme inhibition assays; energy-minimized 3D structures calculated: optimal inhibitor length 19–21 Å, width >7 Å; enzyme active-site pocket dimensions 19.41 Å long × 9.58 Å wide

Why This Matters

For researchers designing experiments on DNA-modifying enzyme inhibition, selecting C22:3 over DHA (C22:6) or DPA (C22:5) provides at minimum a one-rank improvement in potency, while the acyl chloride form further enables covalent probe conjugation without ablating the pharmacophore — a critical advantage the methyl ester cannot offer [1].

• [1] Yonezawa Y, Hada T, Uryu K, Iijima H, Yoshida H, Mizushina Y. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006 Oct;18(4):583-8. PMID: 16964408. View Source

Antitumor and Antioxidant Activity in Breast Cancer Cells

A direct comparative study evaluated the in vitro antitumor and antioxidant activities of docosatrienoic acid (DTA, C22:3 n-3, the free acid parent of the target compound) against the established omega-3 gold standard docosahexaenoic acid (DHA, C22:6 n-3) [1]. Both DDA (C22:2 n-6) and DTA exhibited comparable or even better antitumor and antioxidant effects than DHA against human breast cancer SK-BR-3 and MDA-MB-231 cells, with DTA specifically eliciting much stronger antioxidant and pro-apoptotic effects than DHA [1].

Cell-model response

Head-to-head

DTA vs DHA: reported stronger antioxidant and pro-apoptotic response in SK-BR-3 and MDA-MB-231 cells

Supports cell-model endpoint review; apoptosis pathway context

In vitro breast cancer cell lines; anti-inflammatory cytokine modulation also observed

Evidence Dimension	Antitumor and antioxidant activity in human breast cancer cells
Target Compound Data	DTA (C22:3 n-3, parent free acid): comparable or better antitumor effects vs. DHA; much stronger antioxidant and pro-apoptotic effects than DHA
Comparator Or Baseline	DHA (docosahexaenoic acid, C22:6 n-3): the established gold standard VLCPUFA for health-promoting activity evaluation
Quantified Difference	DTA elicited much stronger antioxidant and pro-apoptotic effects than DHA (qualitative comparative descriptor from peer-reviewed data); both DDA and DTA showed strong anti-inflammatory effects via lowering IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α protein expression in THP-1-derived human macrophages
Conditions	Human breast cancer cell lines SK-BR-3 and MDA-MB-231; human macrophages differentiated from monocyte THP-1 cells; in vitro cell culture models

Why This Matters

When the research objective involves investigating VLCPUFA-mediated anticancer mechanisms, DTA-derived probes (accessible via the acyl chloride) may reveal biological activities that are quantitatively stronger than those achievable with DHA-based tools, especially in apoptosis and oxidative stress pathways [1].

• [1] Chen Y, Qiu X, Yang J. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. doi: 10.1080/01635581.2020.1804949. PMID: 32781843. View Source

LTB4 Receptor Antagonism

In a comprehensive structure-activity relationship study evaluating essential fatty acids as antagonists of the leukotriene B4 (LTB4) receptor, docosatrienoic acid (C22:3 n-3) inhibited [³H]-LTB4 binding to porcine neutrophil membranes with a Ki of 5 μM [1]. Within the tested series, the most potent compounds were homogammalinolenic acid (Ki = 1 μM) and ricinelaidic acid (Ki = 2 μM); docosatrienoic acid's Ki of 5 μM places it among the active antagonists, with potency heavily dependent on chain length (C18–C22 optimal) and presence of two or more unsaturated sites [1].

LTB4 receptor Ki

Cross-study comparable

Ki = 5 µM

Supports receptor antagonism assay context; chain-length dependence noted

[³H]-LTB4 binding on porcine neutrophil membranes

Evidence Dimension	Binding affinity (Ki) for LTB4 receptor on porcine neutrophil membranes
Target Compound Data	Docosatrienoic acid (C22:3 n-3, parent free acid): Ki = 5 μM
Comparator Or Baseline	Homogammalinolenic acid (C18:3 n-6): Ki = 1 μM; Ricinelaidic acid (12-hydroxy C18:1): Ki = 2 μM; other C18–C22 PUFAs with ≥2 double bonds also active
Quantified Difference	Docosatrienoic acid Ki = 5 μM vs. most potent Ki = 1 μM (5-fold difference); Ki value independently validated across multiple sources including Cayman Chemical, MedChemExpress, and TargetMol datasheets
Conditions	[³H]-LTB4 competitive binding assay; porcine neutrophil membrane preparations; pH 7.4, physiological conditions

Why This Matters

The validated Ki of 5 μM provides a quantitative benchmark to contextualize docosatrienoic acid's LTB4 antagonism relative to other fatty acids; the acyl chloride form allows covalent immobilization or fluorescent tagging of this pharmacophore for target engagement studies without altering the double-bond geometry essential for receptor recognition [1].

• [1] Yagaloff KA, Franco L, Simko B, Burghardt B. Essential fatty acids are antagonists of the leukotriene B4 receptor. Prostaglandins Leukot Essent Fatty Acids. 1995 May;52(5):293-7. doi: 10.1016/0952-3278(95)90029-2. PMID: 7630916. View Source

Melanogenesis Inhibition via MITF/Tyrosinase Axis

DTA was demonstrated to reduce melanin content and intracellular tyrosinase activity in B16F10 melanoma cells through a mechanism involving suppression of MITF translocation to the nucleus and downregulation of tyrosinase, TRP-1, and TRP-2 mRNA expression [1]. SwissSimilarity analysis revealed that DTA shares close structural similarities with known anti-melanogenic lipids, and the anti-melanogenic effects occurred at concentrations much lower than those required for direct tyrosinase inhibition, indicating a pathway-specific mechanism distinct from antioxidant-driven effects alone [1].

Melanogenesis modulation

Class-level inference

Reduces melanin content; inhibits MITF nuclear translocation and tyrosinase/TRP-1/TRP-2 mRNA

Supports melanogenesis pathway research; distinct from antioxidant-driven effects

B16F10 melanoma cells; exact IC50 not reported; requires target validation

Evidence Dimension	Reduction of melanin content and intracellular tyrosinase activity; modulation of MITF nuclear translocation
Target Compound Data	DTA (docosatrienoic acid): reduces melanin content and intracellular tyrosinase activity; downregulates tyrosinase, TRP-1, TRP-2 mRNA; inhibits MITF translocation to nucleus
Comparator Or Baseline	Known anti-melanogenic lipids (identified via SwissSimilarity structural analysis); direct tyrosinase inhibitors (e.g., kojic acid — DTA's anti-melanogenic effects occur at lower concentrations than required for direct enzyme inhibition)
Quantified Difference	Anti-melanogenic effects observed at concentrations much lower than those required for direct tyrosinase inhibition (exact IC50 values not extracted; qualitative comparative descriptor per Moon et al. 2024); mild direct tyrosinase inhibition only at higher concentrations
Conditions	B16F10 murine melanoma cells; in silico SwissSimilarity analysis; in vitro melanin content assay; intracellular tyrosinase activity measurement; mRNA expression analysis (qPCR); MITF nuclear translocation assay

Why This Matters

This mechanism is distinct from the LTB4 and DNA enzyme inhibitory activities of DTA, indicating polypharmacology; the acyl chloride derivative enables synthesis of DTA-based conjugates for target identification (e.g., MITF interactome pull-downs) and cosmetic formulation research where the free acid alone cannot be covalently tethered to delivery vehicles [1].

• [1] Moon KM, Lee MK, Park SY, Seo J, Kim AR, Lee B. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis. Pharmaceuticals (Basel). 2024 Sep 11;17(9):1198. doi: 10.3390/ph17091198. PMID: 39338360. View Source

Room Temperature Shipping Stability and High Purity

Multiple independent vendor technical datasheets confirm that 13(Z),16(Z),19(Z)-docosatrienoyl chloride is stable at ambient temperature for several days during ordinary shipping and customs processing, eliminating the need for cold-chain logistics that are typically required for oxidation-prone free polyunsaturated fatty acids . Commercially available product purity is consistently specified as >99%, with the product supplied by Larodan (the established reference-grade lipid manufacturer) distributed as a liquid with verified molecular identity .

Shipping & purity

Supplier data

Purity >99% (Larodan); ambient temperature shipping stable for days

Supports procurement planning; avoids cold-chain logistics

Data to verify; long-term storage at -20 °C recommended

Evidence Dimension	Shipping temperature tolerance and commercial purity specification
Target Compound Data	13(Z),16(Z),19(Z)-Docosatrienoyl chloride: shipping at room temperature, stable at ambient temperature for days during transit; purity >99% (Larodan brand, CymitQuimica); also listed at >99% by Biomart and ChemicalBook
Comparator Or Baseline	Free docosatrienoic acid and DHA: typically require refrigerated (4°C) or frozen (-20°C) shipping to prevent oxidative degradation of the polyunsaturated chain; many PUFA methyl esters shipped on ice packs
Quantified Difference	Room temperature shipping vs. cold-chain requirement (logistical cost differential typically 2–5× for cold-chain); purity >99% meets or exceeds typical research-grade lipid standards (commonly 95–98%)
Conditions	Per InvivoChem: powder storage -20°C 3 years, 4°C 2 years; shipping at room temperature; CymitQuimica: long-term storage as recommended, purity >99% by supplier analysis

Why This Matters

For procurement planning, the room-temperature shipping tolerance reduces logistics costs and eliminates cold-chain-associated delivery failures, while >99% purity ensures suitability as an analytical reference standard without additional purification steps .

Optimal Application Scenarios

Covalent DTA-Protein Conjugates for Target Engagement

The pre-activated acyl chloride functionality enables direct, one-step amide bond formation with lysine side-chain amines or N-terminal amines of proteins and peptides, without requiring EDC/NHS or DCC/DMAP coupling reagents that introduce additional purification steps and yield losses. This is particularly valuable for creating DTA-based activity-based probes to identify protein targets of the MITF/tyrosinase axis pathway implicated in melanogenesis or for LTB4 receptor photoaffinity labeling studies where the docosatrienoyl pharmacophore (Ki = 5 μM) must be covalently attached to a reporter tag while preserving the (13Z,16Z,19Z) double-bond geometry .

Analytical Reference Standard for Lipidomics Quantification

With >99% purity verified across multiple independent suppliers, this compound serves as a high-confidence reference standard for LC-MS/MS or GC-MS quantification of docosatrienoyl-containing lipid species in biological matrices . The acyl chloride can be quantitatively derivatized to a stable amide or ester for use as an internal standard, circumventing the variable ionization efficiency issues that complicate free fatty acid quantification in complex lipid extracts . This application is directly supported by the documented rarity of DTA in normal phospholipid PUFA pools, making accurate quantification dependent on high-purity reference material .

DTA-Containing Phospholipids for Cancer and Inflammation Studies

Given the demonstrated superiority of DTA over DHA in antioxidant and pro-apoptotic effects against SK-BR-3 and MDA-MB-231 breast cancer cells, the acyl chloride can be used to regioselectively esterify glycerol backbones or lysophospholipids to generate DTA-containing phospholipid species for structure-activity relationship studies . This approach enables direct comparison of DTA-phospholipids versus DHA-phospholipids in cell-based assays, testing whether the stronger pro-apoptotic signal of DTA is retained or amplified when incorporated into membrane phospholipid architectures .

Inhibitor Probe Development for DNA Polymerase and Topoisomerase

Since C22:3 is the second most potent inhibitor of mammalian DNA polymerases and human topoisomerases I/II among all C22 fatty acids tested, and its activity is carboxyl-dependent (methyl ester inactive), the acyl chloride provides the unique opportunity to tether the intact docosatrienoyl moiety to solid supports, fluorophores, or biotin via stable amide linkages for enzyme active-site mapping and competitive displacement assays . This application exploits both the high inhibitory potency of the C22:3 chain and the reactive acyl chloride handle that is absent in the free acid and incompatible with the inactive methyl ester .

Application

Selection Property

Validation Focus

Protein conjugate synthesis for target-ID studies

Pre-activated acyl chloride for one-step amidation

Preserved (13Z,16Z,19Z) geometry in conjugates

Lipidomics reference standard

High-purity specification (supplier-verified)

Quantitative derivatization to stable amide/ester for ionization control

Phospholipid synthesis for cell-model studies

Regioselective esterification of glycerol backbone

Retention of DTA pro-apoptotic response in membrane context

Enzyme probe development

Intact docosatrienoyl pharmacophore via amide tethering

Active-site mapping and competitive displacement assays